Cas no 21710-12-3 (Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-)

• Product Name: Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-
• CAS No: 21710-12-3
• MF: C₂₈H₂₄CuN₄
• MW: 480.062967300415
• CID: 288953
• PubChem ID: 167999
• Update Time: 2025-04-19

Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Copper(1+),bis(2,9-dimethyl-1,10-phenanthroline-kN1,kN10)-, (T-4)-
• copper(I) bis(2,9-dimethyl-1,10-phenanthroline)
• copper(1+),2,9-dimethyl-1,10-phenanthroline
• 21710-12-3
• [Neocuproine]2 Cu+
• DTXSID90176102
• copper(1+);2,9-dimethyl-1,10-phenanthroline
• copper(1+);2, 9-dimethyl-1, 10-phenanthroline
• Copper(1+)bis(2,9-diMethyl- 1,10-phenanthroline
• Bis(neocuproine)copper(I)
• (T-4)-Bis(2,9-dimethyl-1,10-phenanthroline-N1,N10)copper(1+)
• cuprous 2,9-dimethyl-1,10-phenanthroline
• Copper(1+), bis(2,9-dimethyl-1,10-phenanthroline-N1,N10)-, (T-4)-

• Inchi： 1S/2C14H12N2.Cu/c2*1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9;/h2*3-8H,1-2H3;/q;;+1
• InChI Key： ZNPNBVMODOYEAB-UHFFFAOYSA-N
• SMILES： [Cu+].N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12.N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12

Computed Properties

• Exact Mass: 479.129694g/mol
• Monoisotopic Mass: 479.129694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų